Cas no 2034392-86-2 (1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol)

• Product Name: 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol
• CAS No: 2034392-86-2
• MF: C₁₉H₂₀FN₇O₂
• MW: 397.406206130981
• CID: 5409097
• PubChem ID: 91624246
• Update Time: 2025-06-09

1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol
• (1-(2-(2-fluorophenyl)-2-hydroxyethyl)-1H-1,2,3-triazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone
• F6252-5080
• AKOS025314270
• 2034392-86-2
• [1-[2-(2-fluorophenyl)-2-hydroxyethyl]triazol-4-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• [1-[2-(2-Fluorophenyl)-2-hydroxyethyl]-1H-1,2,3-triazol-4-yl][4-(2-pyrimidinyl)-1-piperazinyl]methanone

• Inchi： 1S/C19H20FN7O2/c20-15-5-2-1-4-14(15)17(28)13-27-12-16(23-24-27)18(29)25-8-10-26(11-9-25)19-21-6-3-7-22-19/h1-7,12,17,28H,8-11,13H2
• InChI Key： BHQQPAXWNPYLPI-UHFFFAOYSA-N
• SMILES： C(C1=CN(CC(C2=CC=CC=C2F)O)N=N1)(N1CCN(C2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 397.16625107g/mol
• Monoisotopic Mass: 397.16625107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.6±65.0 °C(Predicted)
• pka: 12.91±0.20(Predicted)

Additional information on 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol

Introduction to 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol (CAS No. 2034392-86-2)

1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol, with the CAS number 2034392-86-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a fluorinated phenyl group, a piperazine ring, and a triazole moiety, which collectively contribute to its pharmacological properties.

The synthesis of 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol typically involves a multi-step process that leverages modern synthetic techniques such as copper-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring. This method has been widely adopted due to its high efficiency and selectivity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound, reducing the use of hazardous reagents and minimizing waste production.

In terms of its biological activity, 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its anti-inflammatory properties and its ability to modulate the activity of certain kinases and G protein-coupled receptors (GPCRs). These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

The pharmacokinetic profile of 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma and tissues. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.

To further explore the therapeutic potential of 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-yl}ethan-1-ol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I trials have shown that it is well-tolerated by patients and exhibits a favorable safety profile. Ongoing phase II trials are focusing on specific indications such as inflammatory disorders and certain types of cancer.

In addition to its potential as a standalone therapeutic agent, 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1H-1,2,3-triazol-1-y l}ethan - 1 - ol is also being investigated for its use in combination therapies. Combining this compound with other drugs can enhance treatment outcomes by targeting multiple disease pathways simultaneously. For example, it has been shown to synergize with certain chemotherapeutic agents in cancer models, leading to improved tumor suppression and reduced side effects.

The structural diversity of 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin - 2 - y l) p i p e r a z i n e - 1 - c a r b o n y l ] - 1 H - 1 , 2 , 3 - t r i a z o l - 1 - y l } e t h a n - 1 - o l also makes it an attractive candidate for structure-based drug design (SBDD). Computational methods such as molecular docking and molecular dynamics simulations have been employed to optimize its structure for improved binding affinity and selectivity towards target proteins. These efforts have led to the identification of several analogs with enhanced pharmacological properties.

In conclusion, 1-(2-fluorophenyl)-2-{4-[4-(pyrimidin - 2 - y l) p i p e r a z i n e - 1 - c a r b o n y l ] - 1 H - 1 , 2 , 3 - t r i a z o l - 1 - y l } e t h a n - 1 - o l (CAS No. 2034392 -86 - ) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and favorable biological activity make it an excellent candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments for various diseases.